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Compound of Interest

Compound Name: Isoquinolin-8-ylmethanamine

Cat. No.: B1314839

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoquinolin-8-yImethanamine, with CAS number 362606-12-0, is a heterocyclic amine that
serves as a critical intermediate in the synthesis of a novel class of therapeutic agents. While
this compound itself has not been extensively profiled for its biological activity, it is a key
building block in the development of potent inhibitors of voltage-gated sodium channels. This
technical guide provides a comprehensive overview of the available information on
Isoquinolin-8-yImethanamine, including its chemical properties, its role in the synthesis of
advanced pharmaceutical compounds, and detailed experimental protocols derived from patent
literature. The focus is on its application in the creation of benzenesulfonamide and heteroaryl-
substituted sulfonamide derivatives with potential applications in treating neurological disorders
such as epilepsy.

Chemical and Physical Properties

Isoquinolin-8-ylmethanamine is a primary amine attached to an isoquinoline core at the 8th
position. The compound is typically available as a dihydrochloride salt. A summary of its key
chemical and physical properties is presented in Table 1.
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Property Value Source
CAS Number 362606-12-0 PubChem
Molecular Formula C1oH10N:2 PubChem
Molecular Weight 158.20 g/mol PubChem
IUPAC Name (isoquinolin-8-yl)methanamine PubChem
, C1=CC2=C(C=NC=C2)C(=C1)
Canonical SMILES PubChem
CN
Dihydrochloride salt is ) )
Form Various Suppliers
common

Role in Drug Discovery and Development

Current research, primarily documented in patent literature from Vertex Pharmaceuticals,
identifies Isoquinolin-8-ylmethanamine as a pivotal intermediate in the synthesis of
compounds targeting voltage-gated sodium channels. These channels are implicated in a
variety of neurological conditions, and their modulation represents a key therapeutic strategy.

The primary amine group of Isoquinolin-8-ylmethanamine serves as a versatile handle for
introducing the isoquinoline moiety into larger, more complex molecules. Specifically, it has
been utilized in nucleophilic substitution reactions with sulfonyl chlorides to generate a series of
benzenesulfonamide and heteroaryl-substituted sulfonamide derivatives.

Therapeutic Target: Voltage-Gated Sodium Channels

Voltage-gated sodium (Nav) channels are transmembrane proteins that play a crucial role in
the initiation and propagation of action potentials in excitable cells, such as neurons.
Dysregulation of Nav channel function is associated with a range of disorders, including:

o Epilepsy
e Neuropathic pain

o Cardiac arrhythmias
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e Multiple sclerosis

The compounds synthesized using Isoquinolin-8-ylmethanamine are designed to modulate
the activity of these channels, offering a potential therapeutic avenue for these conditions.

Experimental Protocols

The following experimental protocols are adapted from patent literature and describe the use of
Isoquinolin-8-ylmethanamine as a reactant in the synthesis of advanced drug candidates.

General Synthesis of Sulfonamide Derivatives

The general synthetic scheme involves the reaction of a sulfonyl chloride with Isoquinolin-8-
ylmethanamine in the presence of a base.
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Synthesis of a Benzenesulfonamide Derivative
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 To cite this document: BenchChem. [An In-depth Technical Guide to Isoquinolin-8-
ylmethanamine (CAS 362606-12-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314839#isoquinolin-8-ylmethanamine-cas-number-
362606-12-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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